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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
All-Bond 2, a 4th generation total-etch dental adhesive system, has been a subject of

extensive research since its introduction. Known for its dual-cured capabilities and its use of

the proprietary hydrophilic monomer BPDM (biphenyl dimethacrylate), it is designed to bond to

a wide variety of dental substrates.[1][2] This technical guide provides an in-depth literature

review of All-Bond 2's performance, presenting quantitative data, detailed experimental

protocols, and visualizations of its application and potential chemical interactions.

Core Components and Application
All-Bond 2 is a multi-component system that includes a phosphoric acid etchant, a primer

(typically composed of two parts, A and B), and a bonding resin.[1] The dual-cured nature of the

primer allows for polymerization in areas where light curing is insufficient.[1][2] The

manufacturer recommends application on moist dentin for optimal performance.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1171729#bc-rfq
https://www.benchchem.com/product/b1171729/docs?utm_src=pdf-body#in-depth-literature-review-of-all-bond-2-performance-a-technical-guide
https://www.researchgate.net/publication/340955195_In_vitro_shear_bond_strength_of_2_resin_cements_to_zirconia_and_lithium_disilicate_An_in_vitro_study
https://pubmed.ncbi.nlm.nih.gov/9399196/
https://www.benchchem.com/product/b1171729/docs?utm_src=pdf-body#in-depth-literature-review-of-all-bond-2-performance-a-technical-guide
https://www.benchchem.com/product/b1171729/docs?utm_src=pdf-body#in-depth-literature-review-of-all-bond-2-performance-a-technical-guide
https://www.researchgate.net/publication/340955195_In_vitro_shear_bond_strength_of_2_resin_cements_to_zirconia_and_lithium_disilicate_An_in_vitro_study
https://www.researchgate.net/publication/340955195_In_vitro_shear_bond_strength_of_2_resin_cements_to_zirconia_and_lithium_disilicate_An_in_vitro_study
https://pubmed.ncbi.nlm.nih.gov/9399196/
https://www.researchgate.net/publication/340955195_In_vitro_shear_bond_strength_of_2_resin_cements_to_zirconia_and_lithium_disilicate_An_in_vitro_study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Performance Data
The bonding efficacy of All-Bond 2 has been evaluated across various dental substrates. The

following tables summarize the shear bond strength and microtensile bond strength data

reported in the literature.

Substrate
Bond Strength
Test

Mean Bond
Strength (MPa)

Standard
Deviation
(MPa)

Study

Dentin
Shear Bond

Strength
21.4 7.8

[cite: 1 (from

previous step)]

Ni-Cr-Be Alloy

Shear Bond

Strength

(Succinic

Anhydride

Modified HEMA -

Wet)

29.56 Not Reported [3][4]

Ni-Cr-Be Alloy

Shear Bond

Strength

(Succinic

Anhydride

Modified HEMA -

Dry)

29.08 Not Reported [3][4]

Ni-Cr-Be Alloy

Shear Bond

Strength (10%

Phosphoric Acid

- Wet)

39.99 Not Reported [4]

Table 1: Bond Strength of All-Bond 2 to Various Substrates

Experimental Protocols
Understanding the methodologies used to generate bond strength data is critical for

interpreting the results. The following are detailed protocols for the key experiments cited.
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Shear Bond Strength Testing to Dentin
Objective: To determine the shear bond strength of All-Bond 2 to human dentin.

Methodology:

Specimen Preparation: Sixty freshly extracted, non-carious human molars were used. The

occlusal surfaces were ground to expose a flat dentin surface. The surfaces were then

polished with 600-grit silicon carbide paper to create a standardized smear layer. [cite: 1

(from previous step)]

Bonding Procedure:

The dentin surfaces were etched with 32% phosphoric acid (Uni-Etch) for 15 seconds,

rinsed thoroughly with water, and left visibly moist.[1]

Equal parts of All-Bond 2 Primer A and B were mixed and applied in five consecutive

coats to the etched dentin surface without air-drying between coats.[1]

The primed surface was then air-dried for 2-5 seconds to evaporate the solvent.

A thin layer of All-Bond 2 D/E (Dentin/Enamel) Resin was applied to the primed surface.

A composite resin cylinder was then bonded to the treated dentin surface.

Testing:

The bonded specimens were stored in distilled water at 37°C for 24 hours. [cite: 1 (from

previous step)]

A shear force was applied to the base of the composite cylinder using a universal testing

machine at a crosshead speed of 0.5 mm/min until failure occurred. [cite: 1 (from previous

step)]

The shear bond strength was calculated in megapascals (MPa).
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Shear Bond Strength Testing to Non-Precious Alloy (Ni-
Cr-Be)
Objective: To evaluate the shear bond strength of All-Bond 2 to a non-precious metal alloy.

Methodology:

Specimen Preparation: Eighty Rexillium III (a Ni-Cr-Be alloy) specimens were used. The

bonding surfaces were ground flat and air-abraded with 50-micron aluminum oxide.[4]

Bonding Procedure:

All-Bond 2 primer was applied to the metal surface.[4]

A dual-cure opaquer was applied over the primer.[4]

A visible light-cured composite restorative material was then bonded to the treated metal

surface.[4]

Testing:

Specimens were tested at 24 hours and after thermocycling (2,500 cycles).[4]

Shear bond strength was determined using a universal testing machine.

Signaling Pathways and Chemical Interactions
The adhesion of All-Bond 2 to dentin is a complex process involving micromechanical

interlocking and chemical interactions. The proprietary monomer, BPDM, plays a crucial role in

this process.

Proposed Adhesion Mechanism of All-Bond 2 to Dentin
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Step 1: Etching

Step 2: Priming

Step 3: Bonding & Hybridization
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Figure 1: General workflow of All-Bond 2 application leading to hybrid layer formation.

Putative Chemical Interaction of BPDM Monomer
The BPDM monomer is a biphenyl dimethacrylate. Its chemical structure allows for both

hydrophobic and hydrophilic interactions, facilitating its penetration into the demineralized,

water-rich collagen network of dentin. It is synthesized from the reaction of a dianhydride with

2-hydroxyethyl methacrylate (HEMA).[5] The carboxylic acid groups in the BPDM molecule are

thought to be able to chemically interact with the calcium ions in the residual hydroxyapatite

within the hybrid layer, forming an ionic bond. This chemical interaction complements the

micromechanical interlocking of the polymerized resin within the collagen fibril network,

contributing to the overall bond strength.
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Figure 2: Proposed dual interaction mechanism of the BPDM monomer with dentin
components.

Clinical Longevity
Long-term clinical studies are the ultimate measure of a dental adhesive's success. While

specific long-term clinical trial data for All-Bond 2 was not found in the initial literature search,

the product has over 20 years of proven efficacy, suggesting a history of successful clinical

use.[2] The longevity of resin composite restorations is influenced by a multitude of factors

including patient characteristics, operator technique, and the specific restorative material used.

[6] Generally, posterior composite restorations have shown high survival rates over many

years.[7]

Conclusion
All-Bond 2 demonstrates robust bonding performance to a variety of dental substrates,

particularly dentin and non-precious alloys, as evidenced by in-vitro bond strength testing. Its

dual-cured nature and the inclusion of the proprietary BPDM monomer contribute to its

versatility and effectiveness. The adhesion mechanism is a combination of micromechanical

interlocking within the collagen network of the hybrid layer and putative chemical interactions

between the BPDM monomer and residual hydroxyapatite. While comprehensive long-term

clinical data for All-Bond 2 specifically is not readily available in recent literature, its long-

standing presence in the market suggests a reliable clinical performance. Further research
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focusing on the long-term clinical outcomes of All-Bond 2 restorations and a more detailed

elucidation of the BPDM monomer's chemical interactions would be beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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